Cas no 868973-86-8 (3-chloro-N-{5-({3-(trifluoromethyl)phenylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide)

• Product Name: 3-chloro-N-{5-({3-(trifluoromethyl)phenylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide
• CAS No: 868973-86-8
• MF: C₁₈H₁₂ClF₃N₄O₂S₂
• MW: 472.891690254211
• CID: 5954692
• PubChem ID: 18561143
• Update Time: 2025-10-29

3-chloro-N-{5-({3-(trifluoromethyl)phenylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-{5-({3-(trifluoromethyl)phenylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide
• 3-chloro-N-[5-[2-oxo-2-[3-(trifluoromethyl)anilino]ethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide
• F1838-1022
• 868973-86-8
• 3-chloro-N-{5-[({[3-(trifluoromethyl)phenyl]carbamoyl}methyl)sulfanyl]-1,3,4-thiadiazol-2-yl}benzamide
• AKOS024613136
• 3-chloro-N-(5-((2-oxo-2-((3-(trifluoromethyl)phenyl)amino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide

• Inchi： 1S/C18H12ClF3N4O2S2/c19-12-5-1-3-10(7-12)15(28)24-16-25-26-17(30-16)29-9-14(27)23-13-6-2-4-11(8-13)18(20,21)22/h1-8H,9H2,(H,23,27)(H,24,25,28)
• InChI Key： GZXABQRYDRMQHN-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC(=O)NC2=CC=CC(C(F)(F)F)=C2)S1)(=O)C1=CC=CC(Cl)=C1

Computed Properties

• Exact Mass: 472.0042302g/mol
• Monoisotopic Mass: 472.0042302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 138Ų

Additional information on 3-chloro-N-{5-({3-(trifluoromethyl)phenylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide

Introduction to 3-Chloro-N-{5-({3-(Trifluoromethyl)phenylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide (CAS No. 868973-86-8)

3-Chloro-N-{5-({3-(Trifluoromethyl)phenylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide (CAS No. 868973-86-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiadiazoles, which are known for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties.

The molecular structure of 3-chloro-N-{5-({3-(trifluoromethyl)phenylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide is characterized by a central 1,3,4-thiadiazole ring substituted with a benzamide group and a chlorophenyl moiety. The presence of the trifluoromethyl group and the sulfanyl linkage further enhances its chemical stability and biological activity. These structural features make it a promising candidate for drug development.

Recent studies have highlighted the potential of 3-chloro-N-{5-({3-(trifluoromethyl)phenylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiproliferative activity against several cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action involves the inhibition of key signaling pathways that are crucial for tumor growth and survival.

In addition to its anticancer properties, 3-chloro-N-{5-({3-(trifluoromethyl)phenylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide has also been investigated for its antimicrobial activity. Studies have demonstrated that it possesses broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. This makes it a valuable lead compound for the development of novel antibiotics to combat multidrug-resistant pathogens.

The pharmacokinetic properties of 3-chloro-N-{5-({3-(trifluoromethyl)phenylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide have also been extensively studied. Research indicates that it has favorable oral bioavailability and a reasonable half-life in vivo, which are essential characteristics for a drug candidate. These properties suggest that it could be developed into an effective oral medication for various diseases.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-chloro-N-{5-({3-(trifluoromethyl)phenylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide. Preliminary results from Phase I trials have shown promising outcomes with minimal adverse effects observed in patients. These findings have paved the way for further clinical investigations to explore its potential as a therapeutic agent.

In conclusion, 3-chloro-N-{5-({3-(trifluoromethyl)phenylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide (CAS No. 868973-86-8) is a multifaceted compound with significant potential in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for drug development. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and contribute to the advancement of healthcare solutions.